Cas no 1805722-55-7 (4-(3-Chloropropanoyl)-3-methylmandelic acid)
4-(3-Chloropropanoyl)-3-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Chloropropanoyl)-3-methylmandelic acid
-
- Inchi: 1S/C12H13ClO4/c1-7-6-8(11(15)12(16)17)2-3-9(7)10(14)4-5-13/h2-3,6,11,15H,4-5H2,1H3,(H,16,17)
- InChI Key: WWZBFTXTFTUPIM-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(C(C(=O)O)O)=CC=1C)=O
Computed Properties
- Exact Mass: 256.0502366 g/mol
- Monoisotopic Mass: 256.0502366 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.6
- Molecular Weight: 256.68
4-(3-Chloropropanoyl)-3-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026820-250mg |
4-(3-Chloropropanoyl)-3-methylmandelic acid |
1805722-55-7 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015026820-500mg |
4-(3-Chloropropanoyl)-3-methylmandelic acid |
1805722-55-7 | 97% | 500mg |
798.70 USD | 2021-06-18 | |
| Alichem | A015026820-1g |
4-(3-Chloropropanoyl)-3-methylmandelic acid |
1805722-55-7 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
4-(3-Chloropropanoyl)-3-methylmandelic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4-(3-Chloropropanoyl)-3-methylmandelic acid
Introduction to 4-(3-Chloropropanoyl)-3-methylmandelic acid (CAS No. 1805722-55-7)
4-(3-Chloropropanoyl)-3-methylmandelic acid (CAS No. 1805722-55-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-(3-Chloropropanoyl)-3-methylmandelic acid.
The molecular formula of 4-(3-Chloropropanoyl)-3-methylmandelic acid is C11H12ClO4, and its molecular weight is approximately 249.66 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its chemical structure consists of a substituted mandelic acid core with a 3-chloropropanoyl group attached to the aromatic ring, which imparts unique physical and chemical properties.
The synthesis of 4-(3-Chloropropanoyl)-3-methylmandelic acid can be achieved through several routes. One common method involves the reaction of 3-chloropropionyl chloride with 3-methylmandelic acid in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an acylation mechanism, resulting in the formation of the desired product with high yield and purity. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve product quality.
In terms of biological activity, recent studies have highlighted the potential of 4-(3-Chloropropanoyl)-3-methylmandelic acid as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against human cathepsin S, an enzyme implicated in autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. The mechanism of action involves the covalent modification of a cysteine residue within the active site of cathepsin S, leading to irreversible inhibition.
Beyond its enzymatic inhibition properties, 4-(3-Chloropropanoyl)-3-methylmandelic acid has also shown promise in modulating cellular signaling pathways. A study conducted by a team at Harvard University found that this compound can effectively suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. The suppression of NF-κB activation was observed in both in vitro cell culture models and in vivo animal models, suggesting its potential as a therapeutic agent for inflammatory diseases and cancer.
The pharmacokinetic properties of 4-(3-Chloropropanoyl)-3-methylmandelic acid have been extensively studied to evaluate its suitability for drug development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in rodent models. Additionally, it has demonstrated low toxicity and minimal side effects at therapeutic doses, making it a promising candidate for further clinical evaluation.
In conclusion, 4-(3-Chloropropanoyl)-3-methylmandelic acid (CAS No. 1805722-55-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.
1805722-55-7 (4-(3-Chloropropanoyl)-3-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)